Cas no 5440-38-0 ( )

  structure
  structure
Product Name: 
CAS No:5440-38-0
MF:C11H24ClNO2
MW:237.766762733459
CID:941080
PubChem ID:24182771
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5,7,7-trimethyloctanoic acid,hydrochloride
    • 5440-38-0
    • NSC20158
    • DS-008720
    • DTXSID10969533
    • 2-amino-5,7,7-trimethyl-octanoic acid
    • 2-Amino-5,7,7-trimethyloctanoic acid--hydrogen chloride (1/1)
    • NSC-20158
    •  
    • Inchi: 1S/C11H23NO2.ClH/c1-8(7-11(2,3)4)5-6-9(12)10(13)14;/h8-9H,5-7,12H2,1-4H3,(H,13,14);1H
    • InChI Key: MBUIKEZYWBLFNH-UHFFFAOYSA-N
    • SMILES: Cl.OC(C(CCC(C)CC(C)(C)C)N)=O

Computed Properties

  • Exact Mass: 201.17299
  • Monoisotopic Mass: 237.1495567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 184
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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